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Compound of Interest

D-(+)-Galacturonic acid
Compound Name:
monohydrate

Cat. No.: B12461862

Get Quote

Executive Summary: The "Bottom Line Up Front"

D-(+)-Galacturonic acid monohydrate (CAS 91510-62-2) is a sugar acid derivative of pectin.

[1] While often perceived as "safe" due to its biological origin, it presents specific chemical
hazards—primarily acidity and tissue irritation—that dictate its disposal pathway.

The Golden Rules of Disposal:
» Never dispose of the solid powder directly into trash bins or sinks.
e Neutralization (pH 6-9) is the mandatory precursor to any aqueous disposal.

¢ Segregation from strong oxidizers and bases is critical to prevent exothermic reactions in
waste streams.

Chemical Profile & Risk Assessment

To manage waste effectively, one must understand the chemical behaviors driving the risk. D-
Galacturonic acid contains a carboxylic acid group (
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), which lowers the pH of aqueous solutions, potentially triggering RCRA Corrosivity
characteristics (D002) if concentrated.

Physicochemical Data Table

Parameter

Specification

Operational Implication

CAS Number

91510-62-2

Use for waste labeling and

inventory tracking.

Molecular Formula

Organic combustible solid.

Acidity (pKa)

~3.5 (at 25°C)

Weak acid; requires buffering

before discharge.

Solubility

Soluble in water

Mobile in aqueous waste

streams; easy to neutralize.

GHS Classification

Irritant (H315, H319)

Requires PPE (Nitrile gloves,
goggles) during handling.

Incompatibilities

Strong Oxidizers, Strong
Bases

Do not co-mingle in waste
carboys with nitric acid or

hydroxides.

Operational Disposal Protocols

Protocol A: Solid Waste (Excess Stock or Expired

Solids)

Context: You have a bottle of expired reagent or weighing boat residue.

Mechanism: Solid organic acids are combustible and can cause respiratory irritation as dust.

They must be containerized.

o Container Selection: Use a high-density polyethylene (HDPE) or glass container.

» Labeling: Affix a hazardous waste label.

o Chemical Name: D-(+)-Galacturonic Acid Monohydrate.[1][2][3]
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o Hazard Checkbox: "Irritant" and "Acidic."

o Consolidation: This can typically be consolidated with other "Solid Organic Acid" waste
streams.

o Disposal: Hand over to your facility's EHS (Environmental Health & Safety) team for
incineration. Do not trash.

Protocol B: Aqueous Solutions (Reaction Mixtures)

Context: You have a reaction byproduct or stock solution dissolved in water.

Mechanism: The primary hazard here is pH. Most Publicly Owned Treatment Works (POTW)
prohibit discharge of fluids with pH < 5.0.

Step-by-Step Neutralization:
o Assessment: Measure the pH of the waste solution.
o Reagent Prep: Prepare a 5% Sodium Bicarbonate (

) solution or use solid Soda Ash (
). Avoid strong bases like NaOH to prevent rapid heat generation.

e Titration:
o Slowly add the base to the acid waste while stirring.
o Observation: Expect effervescence (

gas release).

o Endpoint: Continue until pH strips/meter read between 6.0 and 9.0.
» Final Disposition (Choose One):

o Option 1 (Standard): Pour into the "Aqueous Organic Waste" carboy.
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o Option 2 (Conditional):Only if permitted by your local EHS and POTW permit, the
neutralized, non-toxic sugar acid solution may be drain-disposed with copious water
flushing (20:1 ratio). When in doubt, use Option 1.

Protocol C: Mixed Chemical Waste

Context: The galacturonic acid is dissolved in organic solvents (DMSO, Methanol) or mixed

with toxic reagents.

e Do Not Neutralize: Adding agueous bases to organic solvents can cause precipitation or

phase separation issues.
o Segregate: Dispose of strictly into the "Organic Solvent Waste" stream.

o Labeling: List "D-Galacturonic Acid" as a constituent on the waste tag to alert downstream

handlers of potential acidity.

Visual Workflow: Decision Logic

The following diagram illustrates the decision matrix for compliant disposal.
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Label: 'Solid Organic Acid' Contains Solvents
Send for Incineration or Toxics?

Waste Generation:
D-(+)-Galacturonic Acid

Physical State?

Solid Waste Liquid/Aqueous
(Powder/Residue) Solution

Yes
DO NOT NEUTELzE Pure Aqueous Solution
Segregate into Solvent Waste q

Neutralization Protocol:
Add NaHCO3 to pH 6-9

Dispose as Non-Haz
Aqueous Waste

Click to download full resolution via product page

Figure 1: Decision tree for determining the correct disposal pathway based on physical state

and chemical mixtures.

Spill Response Procedures

Scenario: You have dropped a 100g bottle of powder on the lab floor.
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» PPE: Don Nitrile gloves, safety goggles, and a lab coat. If dust is visible, wear an N95 mask
to prevent inhalation (H335).

» Containment: Cover the spill with a dust suppressant (or wet paper towels) to prevent
airborne particles.

e Cleanup:
o Sweep up the solid carefully.
o Place in a bag labeled "Chemical Spill Debris."
o Wash the floor area with a mild detergent and water.
o Disposal: The spill debris is treated as Solid Chemical Waste (Protocol A).

Regulatory & Compliance Context

e RCRA (USA): D-Galacturonic acid is not a P-listed or U-listed waste. However, if an aqueous
solution has a pH

2, it becomes a D002 Characteristic Waste [1].

o REACH (EU): Ensure the Safety Data Sheet (SDS) is accessible. The substance is generally
considered biodegradable, but high COD (Chemical Oxygen Demand) loads in wastewater
must be managed [2].

o Best Practice: Always default to collection rather than drain disposal to demonstrate "Cradle-
to-Grave" stewardship.

References

e US Environmental Protection Agency (EPA). (2024).[4] Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. adipogen.com [adipogen.com]

e 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
» 3. selleckchem.com [selleckchem.com]

e 4. hazardouswasteexperts.com [hazardouswasteexperts.com]

e To cite this document: BenchChem. [Technical Guide: D-(+)-Galacturonic Acid Monohydrate
Disposal & Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12461862/docs#technical-guide-d-galacturonic-acid-
monohydrate-disposal-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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